3-Phenyl-4-(4-aminosulfonylbenzyl)-5-methylisoxazole
Overview
Description
3-Phenyl-4-(4-aminosulfonylbenzyl)-5-methylisoxazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, PSB-1115.
Scientific Research Applications
Antimicrobial Activity
This compound has been studied for its potential in combating microbial infections. It has been synthesized and tested for its efficacy against various bacterial and fungal strains. The antimicrobial activity is attributed to the presence of the isoxazole ring, which is known to interfere with the synthesis of nucleic acids and proteins in microbes .
Anti-inflammatory Properties
Isoxazole derivatives like this compound are known to exhibit anti-inflammatory properties. They have been investigated for their ability to inhibit cyclooxygenase-2 (COX-2), an enzyme that plays a significant role in the process of inflammation and pain . This makes them potential candidates for the development of new anti-inflammatory drugs.
Cancer Research
The structural motif of isoxazole is prevalent in many natural products and drugs, and it plays a crucial role in cell biology. Derivatives of this compound have been explored for their application in treating cancer cells. Their ability to induce apoptosis and inhibit cell proliferation makes them valuable in cancer research .
Synthesis of Alkaloid Derivatives
Alkaloids are a group of naturally occurring organic compounds that mostly contain basic nitrogen atoms. This compound has been used in the synthesis of indole derivatives, which are a significant class of alkaloids. These derivatives have various biological activities and are important in the development of pharmaceuticals .
Herbicidal Activities
Research has been conducted on the herbicidal potential of isoxazole derivatives. They have been tested against various plant species to assess their effectiveness in controlling unwanted vegetation. The results have shown promising herbicidal activities, which could lead to the development of new agrochemicals .
Green Chemistry Applications
The compound has been utilized in methodologies that align with the principles of green chemistry. For instance, it has been involved in microwave-assisted synthesis, which is a more energy-efficient and environmentally friendly approach compared to traditional synthesis methods .
Mechanism of Action
- However, we can explore related compounds and their targets. For instance, some indole derivatives (which share structural similarities with this compound) have been studied for their pharmacological activities . These derivatives often interact with various receptors, enzymes, and signaling pathways.
Target of Action
properties
IUPAC Name |
4-[(5-methyl-3-phenyl-1,2-oxazol-4-yl)methyl]benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3S/c1-12-16(17(19-22-12)14-5-3-2-4-6-14)11-13-7-9-15(10-8-13)23(18,20)21/h2-10H,11H2,1H3,(H2,18,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCRHKSWIQHRYFD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC=CC=C2)CC3=CC=C(C=C3)S(=O)(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(S)-[(3,4-Difluorophenoxy)methyl]-oxirane](/img/structure/B588015.png)
